Cas no 864814-71-1 (8-Fluoro-3-methyl-isochromen-1-one)

864814-71-1 structure
Product name:8-Fluoro-3-methyl-isochromen-1-one
8-Fluoro-3-methyl-isochromen-1-one Chemical and Physical Properties
Names and Identifiers
-
- 864814-71-1
- AKOS006331508
- 8-fluoro-3-methyl-1H-isochromen-1-one
- 8-fluoro-3-methyl-isochromen-1-one
- 8-Fluoro-3-methyl-isochromen-1-one
-
- Inchi: InChI=1S/C10H7FO2/c1-6-5-7-3-2-4-8(11)9(7)10(12)13-6/h2-5H,1H3
- InChI Key: QBYVAWBBELNJLC-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 178.04300762Da
- Monoisotopic Mass: 178.04300762Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 26.3Ų
8-Fluoro-3-methyl-isochromen-1-one Related Literature
-
Bang-Tun Zhao,María-Jesús Blesa,Nicolas Mercier,Franck Le Derf,Marc Sallé New J. Chem., 2005,29, 1164-1167
-
Kevin A. Kreisel,Glenn P. A. Yap,Klaus H. Theopold Chem. Commun., 2007, 1510-1511
-
Hua Zhao,Xiaoru Shao,Taimin Wang,Shuxian Qiu,Huifei Wang Chem. Commun., 2018,54, 4927-4930
-
Christopher R. Driscoll,Brodie L. Reid,Matthew J. McIldowie,Sara Muzzioli,Gareth L. Nealon,Brian W. Skelton,Stefano Stagni,David H. Brown,Massimiliano Massi,Mark I. Ogden Chem. Commun., 2011,47, 3876-3878
-
Chieh-Jui Tsou,Chia-yin Chu,Yann Hung,Chung-Yuan Mou J. Mater. Chem. B, 2013,1, 5557-5563
864814-71-1 (8-Fluoro-3-methyl-isochromen-1-one) Related Products
- 918621-33-7([1,4]Dioxan-2-ylmethyl-methyl-amine hydrochloride)
- 93404-69-4(5-(naphthalen-1-yl)-4H-1,2,4-triazol-3-amine)
- 2138029-27-1(tert-butyl N-benzyl-N-(5-methyl-2-oxohexyl)carbamate)
- 1260704-83-3(3-[3-(4-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-ethyl-1,4-dihydroquinolin-4-one)
- 1534779-33-3(methyl 4-hydroxy-4-methylpiperidine-1-carboxylate)
- 1806905-34-9(4-Bromo-6-(difluoromethyl)-3-fluoropyridine-2-carbonyl chloride)
- 2408969-95-7(6-Amino-3,3-dimethyl-5-oxohexanoic acid hydrochloride)
- 1933649-31-0((3-fluoro-5-methylphenyl)(1H-pyrazol-4-yl)methanol)
- 2287274-24-0(1-Iodo-3-(3-nitrophenyl)bicyclo[1.1.1]pentane)
- 2058740-79-5(1-[8-[(2-Methoxy-5-methylphenyl)sulfonyl]-8-azabicyclo[3.2.1]oct-3-yl]-2,5-pyrrolidinedione)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk